Cas no 32059-75-9 (3-Methyl-2-nitrothiophene)

• Product Name: 3-Methyl-2-nitrothiophene
• CAS No: 32059-75-9
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 304124
• PubChem ID: 4102606
• Update Time: 2025-04-19

3-Methyl-2-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-methyl-2-nitro-
• THIOPHENE, 3-METHYL-2-NITRO
• Thiophene, 3-methyl-2-nitro- (6CI, 8CI, 9CI)
• 3-Methyl-2-nitrothiophen
• 3-methyl-2-nitro-thiophene
• 3-Methyl-2-nitrothiophene
• BS-28172
• SCHEMBL11537897
• CS-0209075
• 2-Nitro-3-methylthiophen
• 32059-75-9
• Thiophene,3-methyl-2-nitro-(6ci,8ci,9ci)
• FT-0736883
• AKOS000278810

• Inchi： 1S/C5H5NO2S/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3
• InChI Key： RUYLULWJGCGKEV-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 219.5±20.0 °C at 760 mmHg
• Flash Point: 86.6±21.8 °C
• PSA: 74.06000
• LogP: 2.48790
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-Methyl-2-nitrothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes